Cas no 450338-13-3 (3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 450338-13-3
• MF: C₂₅H₂₉N₃O₇S
• MW: 515.578665494919
• CID: 6168560
• PubChem ID: 4278460
• Update Time: 2025-07-23

3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide
• SR-01000570495
• 450338-13-3
• 3,4,5-triethoxy-N-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 3,4,5-triethoxy-N-[2-(4-methoxyphenyl)-5,5-dioxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]benzamide
• F0541-0850
• 3,4,5-triethoxy-N-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• HMS628B03
• AKOS002098528
• SR-01000570495-1
• 3,4,5-triethoxy-N-[2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl]benzamide
• Oprea1_783303
• ChemDiv1_014457

• Inchi： 1S/C25H29N3O7S/c1-5-33-21-12-16(13-22(34-6-2)23(21)35-7-3)25(29)26-24-19-14-36(30,31)15-20(19)27-28(24)17-8-10-18(32-4)11-9-17/h8-13H,5-7,14-15H2,1-4H3,(H,26,29)
• InChI Key： MZPZIWCPBJKISI-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(C3C=C(C(=C(C=3)OCC)OCC)OCC)=O)N(C3C=CC(=CC=3)OC)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 515.17262145g/mol
• Monoisotopic Mass: 515.17262145g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 126Ų

Additional information on 3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-ylbenzamide

Comprehensive Overview of 3,4,5-Triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 450338-13-3)

The compound 3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 450338-13-3) is a sophisticated organic molecule with a unique structural framework. Its intricate design combines a thieno[3,4-c]pyrazole core with benzamide and triethoxy substituents, making it a subject of interest in pharmaceutical and materials science research. The presence of multiple functional groups, including methoxy and dioxo moieties, enhances its potential for diverse applications, particularly in drug discovery and development.

Recent advancements in heterocyclic chemistry have highlighted the importance of compounds like 3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylbenzamide. Researchers are increasingly focusing on such molecules due to their potential bioactivity and selective binding properties. For instance, the thienopyrazole scaffold is known for its role in modulating enzyme activity, which could be pivotal in designing next-generation therapeutics for conditions like inflammation and metabolic disorders.

From a synthetic perspective, the preparation of CAS No. 450338-13-3 involves multi-step organic reactions, including cyclization and amidation processes. The triethoxy and methoxyphenyl groups contribute to the compound's solubility and stability, which are critical for its handling in laboratory settings. These attributes also make it a candidate for high-throughput screening in drug discovery pipelines, where solubility and stability are paramount.

In the context of green chemistry, the synthesis of 3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylbenzamide aligns with the growing demand for sustainable methodologies. Researchers are exploring catalytic routes and solvent-free conditions to minimize environmental impact while maintaining high yields. This approach resonates with the broader scientific community's shift toward eco-friendly synthesis.

The compound's potential extends beyond pharmaceuticals. Its unique electronic properties, attributed to the thieno[3,4-c]pyrazole core, make it a candidate for organic electronics. Materials scientists are investigating its use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells, where its conjugated system could enhance performance.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of CAS No. 450338-13-3 is crucial. Computational tools like molecular docking and quantum mechanical calculations are being employed to predict its interactions with biological targets. These insights are invaluable for optimizing its properties and expanding its applications.

In summary, 3,4,5-triethoxy-N-2-(4-methoxyphenyl)-5,5-dioxo-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-ylbenzamide represents a versatile compound with significant potential in both life sciences and materials engineering. Its synthesis, properties, and applications continue to inspire innovation, making it a noteworthy subject in contemporary scientific discourse.